1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole

• IUPAC Name: 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydroindazole
• InChI: InChI=1S/C9H11F3N2/c1-14-7-5-3-2-4-6(7)8(13-14)9(10,11)12/h2-5H2,1H3
• InChI Key: IRLJDHZZLLJTBR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C(=N1)C(F)(F)F
• Molecular Formula: C9H11F3N2
• Molecular Weight: 204.19 g/mol

Description

1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole, also known as MTITI, is a chemical compound that has been studied for its potential applications in scientific research. MTITI belongs to a class of compounds known as indazoles, which have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Scientific Research Applications

Structural Analysis and Supramolecular Interactions

1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole has been studied for its structural properties. X-ray crystallography revealed that these compounds, along with similar NH-indazoles, crystallize in unique forms such as catemers, which are a series of molecules connected by repeat units. These findings offer insights into the supramolecular interactions and tautomeric forms of these compounds (Teichert et al., 2007).

Synthesis and Characterization

Efficient synthesis methods have been developed for tetrahydroindazoles, starting from various compounds. Microwave irradiation is used to enhance yields and reduce reaction times. These methods contribute to the ease of synthesizing substituted tetrahydroindazole derivatives, offering a green and simple approach (Polo et al., 2016).

Chemical Synthesis and Analysis

A series of t-4-aryl-3,c-6-dihydroxy-6-methyl-4,5,6,7-tetrahydro-1H-indazole-r-5-carboxylic acid isopropyl esters has been synthesized using conventional methods. These compounds' structures were confirmed through various spectroscopic methods, contributing to the understanding of the stereochemistry of fused indazoles (Murugavel et al., 2010).

Corrosion Inhibition

1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole derivatives have been evaluated as corrosion inhibitors for mild steel in acidic solutions. This research highlights their potential as eco-friendly corrosion inhibitors in industrial applications (Abdeslam et al., 2015).